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Compound of Interest

Compound Name: NS004

Cat. No.: B15584838 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide to utilizing NS004, a benzimidazolone

derivative, for investigating mitochondrial dysfunction. NS004 is primarily known as a potent

opener of large-conductance Ca2+-activated potassium (BKCa) channels, which are also

present in the inner mitochondrial membrane (mitoBKCa). By modulating these channels,

NS004 offers a valuable tool to probe the roles of mitochondrial ion homeostasis in cell

physiology and pathology. However, researchers should be aware of its potential off-target

effects, including the inhibition of Complex I of the electron transport chain.

Data Presentation
The following tables summarize the quantitative effects of NS004 on key parameters of

mitochondrial function as reported in the scientific literature.

Table 1: Effect of NS004 on Mitochondrial Membrane Potential

Cell Type Parameter Value Reference

Human Glioma LN229

EC50 for

mitochondrial

membrane potential

decrease

5.4 ± 0.8 µM

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15584838?utm_src=pdf-interest
https://www.benchchem.com/product/b15584838?utm_src=pdf-body
https://www.benchchem.com/product/b15584838?utm_src=pdf-body
https://www.benchchem.com/product/b15584838?utm_src=pdf-body
https://www.benchchem.com/product/b15584838?utm_src=pdf-body
https://www.benchchem.com/product/b15584838?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Effects of NS004 on Mitochondrial and Cellular Respiration

Cell Type/System Concentration Effect Reference

Human Glioma LN229

cells
Not specified

Inhibition of

mitochondrial

respiratory chain

Isolated rat liver

mitochondria
10 µM

Did not significantly

affect Cd2+-impaired

respiration

[1]

PC12 cells Not specified

Increased resting

respiration

(uncoupling effect)

after 3h; Partial

inhibition of maximal

respiration after 5 and

24h

[1]

Table 3: Effects of NS004 on Cell Viability

Cell Type Concentration Effect Reference

Human Glioma LN229

cells
Not specified

No effect on cell

survival (measured by

LDH release)

PC12 cells Not specified

Transient protection

against Cd2+-induced

decrease in cell

viability after 3h

[1]

AS-30D cells Not specified Increased apoptosis [1]

Signaling Pathways and Experimental Workflow
The following diagrams illustrate the proposed signaling pathways of NS004 in inducing

mitochondrial dysfunction and a general experimental workflow for its study.
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Assess Mitochondrial Function & Cell Viability

Start: Cell Culture
(e.g., Glioma, Neuronal cells)

Treat cells with varying
concentrations of NS004

Endpoint Assays

Mitochondrial Membrane
Potential Assay (e.g., TMRE, JC-1)

Mitochondrial Respiration
Assay (e.g., Seahorse XF)

Cell Viability Assay
(e.g., LDH release)

ROS Production Assay
(e.g., DCFH-DA)

Calpain Activity Assay
(Fluorometric)

Data Analysis and Interpretation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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